Cas no 257932-29-9 (2-hydroxybicyclo3.2.1octane-6-carboxylic acid)

• Product Name: 2-hydroxybicyclo3.2.1octane-6-carboxylic acid
• CAS No: 257932-29-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 247001
• PubChem ID: 2802922
• Update Time: 2025-05-19

2-hydroxybicyclo3.2.1octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-6-carboxylicacid, 2-hydroxy-
• 2-HYDROXYBICYCLO[3.2.1]OCTANE-6-CARBOXYLIC ACID
• 4-hydroxybicyclo[3.2.1]octane-7-carboxylic acid
• Bicyclo[3.2.1]octane-6-carboxylicacid,2-hydroxy
• FT-0691707
• DivK1c_001150
• W-206986
• AKOS015950752
• HMS548E22
• BS-42568
• Oprea1_002246
• DTXSID70384384
• SDCCGMLS-0065898.P001
• CCG-40671
• SCHEMBL13534381
• SR-01000630797-1
• 257932-29-9
• Maybridge1_002398
• CDS1_000110
• DB-015085
• 2-hydroxybicyclo3.2.1octane-6-carboxylic acid

• Inchi： 1S/C9H14O3/c10-8-2-1-5-3-6(8)4-7(5)9(11)12/h5-8,10H,1-4H2,(H,11,12)
• InChI Key： FSQSHXLJRFYYMV-UHFFFAOYSA-N
• SMILES： OC1CCC2C(C(=O)O)CC1C2

Computed Properties

• Exact Mass: 170.09400
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.287
• Melting Point: 160 °C
• Boiling Point: 343.3°Cat760mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.558
• PSA: 57.53000
• LogP: 0.86810

2-hydroxybicyclo3.2.1octane-6-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-hydroxybicyclo3.2.1octane-6-carboxylic acid

Comprehensive Overview of 2-Hydroxybicyclo[3.2.1]octane-6-carboxylic Acid (CAS No. 257932-29-9): Properties, Applications, and Innovations

2-Hydroxybicyclo[3.2.1]octane-6-carboxylic acid (CAS No. 257932-29-9) is a bicyclic organic compound with a unique structural framework that combines a hydroxyl group and a carboxylic acid functionality. This molecule has garnered significant attention in pharmaceutical and material science research due to its stereochemical complexity and potential as a building block for bioactive molecules. The bicyclo[3.2.1]octane scaffold is particularly notable for its rigidity, which can enhance binding affinity in drug design, making it a hotspot for medicinal chemistry applications.

Recent trends in green chemistry and sustainable synthesis have spurred interest in derivatives like 2-hydroxybicyclo[3.2.1]octane-6-carboxylic acid. Researchers are exploring eco-friendly catalytic methods to synthesize such compounds, aligning with the global push for reducing carbon footprints. Questions like "How to synthesize bicyclic carboxylic acids sustainably?" or "Applications of rigid scaffolds in drug discovery" frequently appear in academic and industrial searches, reflecting the compound's relevance in cutting-edge science.

The compound's physicochemical properties—such as its solubility, melting point, and stability—are critical for formulation scientists. Its carboxylic acid group allows for salt formation, improving bioavailability, while the hydroxyl group offers sites for further derivatization. These features make it a versatile intermediate in API (Active Pharmaceutical Ingredient) development, particularly for CNS-targeting drugs or anti-inflammatory agents, topics frequently queried in pharmacology databases.

In material science, the bicyclo[3.2.1]octane core's rigidity is exploited to design high-performance polymers with enhanced thermal stability. Searches like "bicyclic compounds in polymer engineering" highlight this niche application. Additionally, the compound's chiral centers open doors for asymmetric catalysis, a trending topic in organic synthesis forums.

Analytical characterization of CAS No. 257932-29-9 typically involves NMR spectroscopy, HPLC purity testing, and X-ray crystallography to confirm its stereochemistry—a common focus in QC/QA workflows. Regulatory compliance, such as REACH or ICH guidelines, is another frequent search theme, underscoring the need for detailed documentation in industrial applications.

Future prospects for 2-hydroxybicyclo[3.2.1]octane-6-carboxylic acid include its potential in bioconjugation for targeted drug delivery and proteolysis-targeting chimeras (PROTACs), a revolutionary approach in oncology research. As AI-driven drug discovery accelerates, queries like "bicyclic scaffolds in machine learning-based drug design" are rising, positioning this compound at the intersection of computational chemistry and experimental validation.

In summary, 2-hydroxybicyclo[3.2.1]octane-6-carboxylic acid exemplifies the synergy between structural ingenuity and multidisciplinary applications. Its role in addressing global health challenges and advanced materials ensures its continued prominence in scientific discourse and patent literature.